Cas no 887430-90-2 (5-Bromo-2-(P-Tolyloxy)Pyrimidine)

• Product Name: 5-Bromo-2-(P-Tolyloxy)Pyrimidine
• CAS No: 887430-90-2
• MF: C₁₁H₉BrN₂O
• MW: 265.105961561203
• MDL: MFCD03646338
• CID: 713038
• PubChem ID: 3638896
• Update Time: 2025-06-13

5-Bromo-2-(P-Tolyloxy)Pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,5-bromo-2-(4-methylphenoxy)-
• 5-bromo-2-(4-methylphenoxy)Pyrimidine
• 5-BROMO-2-(P-TOLYLOXY)PYRIMIDINE
• A-1817
• AKOS006283595
• AS-31363
• SB58641
• FT-0704475
• A923072
• 887430-90-2
• DTXSID50394542
• MFCD03646338
• 5-BROMO-2-P-TOLYLOXY-PYRIMIDINE
• CS-0172152
• 5-Bromo-2-(P-Tolyloxy)Pyrimidine

• MDL： MFCD03646338
• Inchi： 1S/C11H9BrN2O/c1-8-2-4-10(5-3-8)15-11-13-6-9(12)7-14-11/h2-7H,1H3
• InChI Key： KEKGJYAPWQZYJV-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1)OC1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 263.99000
• Monoisotopic Mass: 263.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 35Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 64-68 °C
• PSA: 35.01000
• LogP: 3.33980

5-Bromo-2-(P-Tolyloxy)Pyrimidine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H320;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 5-Bromo-2-(P-Tolyloxy)Pyrimidine

Introduction to 5-Bromo-2-(P-Tolyloxy)Pyrimidine (CAS No. 887430-90-2)

5-Bromo-2-(P-Tolyloxy)Pyrimidine, with the CAS number 887430-90-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom and a p-tolyloxy group attached to a pyrimidine ring. These features contribute to its potential applications in the development of novel therapeutic agents.

The pyrimidine scaffold is a fundamental building block in many biologically active molecules, including nucleic acids and various drugs. The presence of the bromine atom and the p-tolyloxy group in 5-Bromo-2-(P-Tolyloxy)Pyrimidine imparts specific chemical and biological properties that make it an attractive candidate for further investigation. Recent studies have highlighted its potential as a lead compound for the development of drugs targeting various diseases, including cancer and neurological disorders.

In the context of medicinal chemistry, 5-Bromo-2-(P-Tolyloxy)Pyrimidine has been explored for its ability to modulate key biological pathways. For instance, research has shown that this compound can interact with specific enzymes and receptors, thereby influencing cellular processes such as proliferation, apoptosis, and signal transduction. These interactions are crucial for understanding its potential therapeutic effects and for optimizing its structure to enhance its pharmacological properties.

One of the notable areas of research involving 5-Bromo-2-(P-Tolyloxy)Pyrimidine is its application in cancer therapy. Studies have demonstrated that this compound exhibits antiproliferative activity against various cancer cell lines, suggesting its potential as an anticancer agent. The bromine atom and p-tolyloxy group play a critical role in mediating these effects by enhancing the compound's ability to bind to specific targets within cancer cells. This binding can disrupt essential cellular functions, leading to cell death or inhibition of tumor growth.

Beyond cancer therapy, 5-Bromo-2-(P-Tolyloxy)Pyrimidine has also shown promise in the treatment of neurological disorders. Research has indicated that this compound can modulate neurotransmitter systems and influence neuroprotective mechanisms. For example, it has been found to exhibit neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that 5-Bromo-2-(P-Tolyloxy)Pyrimidine could be further developed into therapeutic agents for these debilitating conditions.

The synthesis of 5-Bromo-2-(P-Tolyloxy)Pyrimidine is an important aspect of its study and application. Various synthetic routes have been reported in the literature, each offering different advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 2-chloropyrimidine with p-tolyl alcohol followed by bromination to introduce the bromine atom at the 5-position. Optimizing these synthetic methods is crucial for ensuring the availability of high-quality material for further research and development.

In addition to its therapeutic potential, 5-Bromo-2-(P-Tolyloxy)Pyrimidine has also been studied for its pharmacokinetic properties. Understanding how this compound is absorbed, distributed, metabolized, and excreted by the body is essential for predicting its behavior in vivo and for designing effective drug delivery systems. Recent studies have provided valuable insights into these properties, highlighting areas for further optimization to improve bioavailability and reduce potential side effects.

The safety profile of 5-Bromo-2-(P-Tolyloxy)Pyrimidine is another critical aspect of its evaluation. Preclinical studies have generally shown that this compound exhibits a favorable safety profile at therapeutic concentrations. However, ongoing research is necessary to fully characterize any potential toxicological effects and to ensure its safe use in clinical settings.

In conclusion, 5-Bromo-2-(P-Tolyloxy)Pyrimidine (CAS No. 887430-90-2) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent targeting various diseases. Continued research into its synthesis, pharmacology, and safety will be essential for realizing its full potential in clinical settings.